Cas no 94721-44-5 (2-fluoro-2-methylmalonic acid)

• Product Name: 2-fluoro-2-methylmalonic acid
• CAS No: 94721-44-5
• MF: C₄H₅FO₄
• MW: 136.078505277634
• CID: 5240211
• Update Time: 2025-06-11

2-fluoro-2-methylmalonic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-methylmalonic acid
• Propanedioic acid, 2-fluoro-2-methyl-

• Inchi： 1S/C4H5FO4/c1-4(5,2(6)7)3(8)9/h1H3,(H,6,7)(H,8,9)
• InChI Key： PCJLCGHQGQSHFX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)(C)C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 2-fluoro-2-methylmalonic acid

Recent Advances in the Application of 2-Fluoro-2-Methylmalonic Acid (CAS: 94721-44-5) in Chemical Biology and Pharmaceutical Research

2-Fluoro-2-methylmalonic acid (CAS: 94721-44-5) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug development. This fluorinated derivative of malonic acid serves as a versatile building block in organic synthesis, enabling the introduction of fluorine atoms into bioactive molecules, which can enhance their metabolic stability and binding affinity. Recent studies have highlighted its utility in the synthesis of fluorinated analogs of pharmaceuticals, offering new avenues for the development of improved therapeutic agents.

A notable application of 2-fluoro-2-methylmalonic acid is in the synthesis of fluorinated amino acids and peptides. Researchers have leveraged its reactivity to incorporate fluorine into peptide backbones, thereby modulating the conformational and electronic properties of these biomolecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-fluoro-2-methylmalonic acid in the synthesis of fluorinated β-amino acids, which exhibited enhanced proteolytic stability and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This advancement holds promise for the design of peptide-based therapeutics with prolonged half-lives and reduced susceptibility to enzymatic degradation.

In addition to peptide chemistry, 2-fluoro-2-methylmalonic acid has found applications in the development of small-molecule inhibitors. A recent study in Bioorganic & Medicinal Chemistry Letters reported the use of this compound as a key intermediate in the synthesis of fluorinated kinase inhibitors. The introduction of fluorine atoms at strategic positions in these inhibitors was shown to improve their selectivity and potency against target kinases, while minimizing off-target effects. These findings underscore the potential of 2-fluoro-2-methylmalonic acid as a valuable tool in medicinal chemistry for optimizing drug candidates.

Beyond its role in drug design, 2-fluoro-2-methylmalonic acid has also been investigated for its utility in chemical biology probes. Fluorinated compounds are often used in ¹⁹F-NMR spectroscopy and positron emission tomography (PET) imaging due to the favorable nuclear properties of fluorine. A 2022 study in Chemical Communications detailed the synthesis of fluorinated metabolic probes derived from 2-fluoro-2-methylmalonic acid, which were used to track metabolic pathways in real-time using ¹⁹F-NMR. This approach provides a non-invasive means to study cellular metabolism and could facilitate the discovery of novel biomarkers for disease diagnosis and monitoring.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 2-fluoro-2-methylmalonic acid. The compound's sensitivity to hydrolysis and the need for specialized fluorination techniques can limit its accessibility. However, recent advances in flow chemistry and catalytic fluorination methods, as reported in a 2023 Angewandte Chemie paper, have addressed some of these limitations, enabling more efficient and scalable production. These technological improvements are expected to further expand the compound's utility in both academic and industrial settings.

In conclusion, 2-fluoro-2-methylmalonic acid (CAS: 94721-44-5) represents a valuable scaffold in chemical biology and pharmaceutical research, with demonstrated applications in drug design, peptide chemistry, and metabolic probing. Ongoing research continues to uncover new roles for this compound, driven by its ability to impart desirable properties to bioactive molecules. As synthetic methodologies evolve, the potential of 2-fluoro-2-methylmalonic acid to contribute to the development of next-generation therapeutics and diagnostic tools is likely to grow, solidifying its place as a key player in the field.